Cas no 7250-92-2 (3-ethylpent-1-en-4-yn-3-ol)

• Product Name: 3-ethylpent-1-en-4-yn-3-ol
• CAS No: 7250-92-2
• MF: C₇H₁₀O
• MW: 110.153702259064
• CID: 977245
• PubChem ID: 95703
• Update Time: 2025-04-19

3-ethylpent-1-en-4-yn-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-ethylpent-1-en-4-yn-3-ol
• 3-Ethyl-1-penten-4-yn-3-ol
• 1-Penten-4-yn-3-ol, 3-ethyl-
• 1U1
• 3-Aethyl-pent-1-en-4-in-3-ol
• 3-ethyl-pent-1-en-4-yn-3-ol
• 3-ethylpent-4-en-1-yn-3-ol
• 3-Hydroxy-3-aethyl-pent-1-en-4-in
• AC1L3UX0
• AI3-23712
• amp
• BRN 1743216
• NSC30268
• WLN: 1UU1XQ2&amp
• 4-01-00-02314 (Beilstein Handbook Reference)
• 7250-92-2
• NSC-30268
• NSC 30268
• WLN: 1UU1XQ2&1U1
• SCHEMBL23783522

• Inchi： 1S/C7H10O/c1-4-7(8,5-2)6-3/h1,5,8H,2,6H2,3H3
• InChI Key： BHVQKUWREDMFLD-UHFFFAOYSA-N
• SMILES： OC(C#C)(C=C)CC

Computed Properties

• Exact Mass: 110.0732
• Monoisotopic Mass: 110.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23
• LogP: 0.94670